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Compound of Interest

Compound Name: SIL lipid

Cat. No.: B15574542

An In-depth Technical Guide to Sorbitan Laurate (Span® 20)

Presumed Identification: SIL lipid (CAS 1566559-79-2) is likely a misidentification for Sorbitan
Laurate (CAS 1338-39-2), a widely used non-ionic surfactant. This guide focuses on the
structure, properties, and applications of Sorbitan Laurate, also known by trade names such as
Span® 20.

Introduction

Sorbitan laurate is a mixture of partial esters derived from the fatty acid lauric acid and polyols
from sorbitol, including sorbitan and isosorbide.[1] As a non-ionic surfactant, it is extensively
utilized as an emulsifier and stabilizer in various industries, including pharmaceuticals,
cosmetics, and food production.[1] Its designation as a food additive is E493.[1] This lipophilic
(or hydrophobic) surfactant exhibits a low Hydrophilic-Lipophilic Balance (HLB), making it
effective in forming water-in-oil (W/O) emulsions.[1]

Chemical Structure and Properties

Sorbitan laurate is synthesized through the esterification of sorbitan with lauric acid.[2] The
resulting molecule possesses both a hydrophilic sorbitol body and a lipophilic fatty acid tail,
enabling its function as an emulsifier.[1]

Physicochemical Properties

The general properties of Sorbitan Laurate are summarized in the table below.
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Property Value Reference
CAS Number 1338-39-2 [2]
Molecular Formula C18H3406 [2]
Molecular Weight 346.45 g/mol [2]

Yellow to amber viscous liquid
Appearance (2]
or soft paste

HLB Value 8.6 [2]

- Insoluble in water; soluble in
Solubility [21[3]
ethanol, toluene.

Density 1.05 g/cm3 (at 20°C) [3]
Boiling Point 516.20°C [4]
Vapor Pressure 10 (at 20°C) [3]

Technical Specifications

The following table outlines the typical technical specifications for Sorbitan Laurate.

Parameter Standard Value Reference
Fatty Acid Content 56 - 68 w/% [2]
Sorbitol Content 36 - 49 w/% [2]
Acid Value < 7.0 mg KOH/g [2]
Saponification Value 155 - 170 mg KOH/g [2]
Hydroxyl Value 330 - 360 mg KOH/g [2]
Moisture <1.5w/% [2]
Residue on Ignition <0.5wW/% [2]
Arsenic < 3 mg/kg [2]
Lead < 2 mg/kg [2]
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Experimental Protocols
Synthesis of Sorbitan Laurate

Sorbitan laurate is synthesized by the esterification of sorbitol with lauric acid.[2][5] A common
laboratory-scale synthesis protocol is as follows:

Reactant Mixture: Combine sorbitol and lauric acid in a reaction vessel.

o Catalyst: Add an acid catalyst, such as p-toluenesulfonic acid, to facilitate both the
cyclization of sorbitol to sorbitan and the subsequent esterification.[5]

e Reaction Conditions: Heat the mixture to approximately 160°C.[5] The reaction is typically
carried out under an inert gas atmosphere.

e Monitoring: The progress of the reaction can be monitored by analyzing the concentration of
lauric acid using gas chromatography (GC) of the trimethylsilyl ethers and esters of the lipid
and polyol classes.[5]

 Purification: Once the desired degree of esterification is achieved, the product is purified to
remove unreacted starting materials and catalyst.

Reactants

Lauric Acid

Sorbitol
I

I
Reaction Condifi < Esterification Reaction Purification Sorbitan Laurate

p-toluenesulfonic acid catalyst
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Synthesis workflow for Sorbitan Laurate.

Determination of Purity and Composition

A standardized method for the analysis of sorbitan monolaurate involves saponification

followed by separation and quantification of the resulting polyols and fatty acids.[6]

Saponification: A known weight of the sample (approx. 25 g) is refluxed with alcoholic
potassium hydroxide (7.5 g in 250 ml alcohol) for 1-2 hours.[6]

Alcohol Evaporation: The alcohol is evaporated from the mixture on a steam bath, with water
added periodically to replace the alcohol.[6]

Fatty Acid Separation: The resulting soap solution is neutralized with dilute sulfuric acid, and
the liberated fatty acids are separated.[6]

Fatty Acid Extraction and Quantification: The fatty acids are washed with hot water, extracted
with petroleum ether, dried, and weighed.[6]

Polyol Separation and Quantification: The aqueous polyol layer is neutralized, and the
polyols are separated from the salts by extraction with hot alcohol. The alcohol extracts are
then evaporated to dryness and weighed.[6]

Applications in Research and Drug Development

Sorbitan laurate's properties as an emulsifier, stabilizer, and wetting agent make it a versatile

excipient in pharmaceutical and cosmetic formulations.[2][7]

Topical Formulations: It is used in creams, lotions, and ointments to emulsify oil and water
phases, enhancing the texture and spreadability of the product.[1][7] Recommended usage
levels in topical preparations are between 0.5-5%.[1]

Drug Delivery Systems: Sorbitan laurate can be a component of drug delivery systems,
aiding in the solubilization and dispersion of poorly water-soluble active pharmaceutical
ingredients (APISs).[7]
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e Emulsions: It is a key component in the formation of stable water-in-oil (W/O) emulsions for
various applications.[2]

Emulsification Mechanism of Sorbitan Laurate

Hydrophilic Head (Sorbitan)

Lipophilic Tail (Laurate)

Interacts with |Interacts vm\orms
Result
Oil Droplet Aqueous Phase Stable W/O Emulsion

Oil-Water Interface

Click to download full resolution via product page

Mechanism of emulsification by Sorbitan Laurate.

Safety and Handling

Sorbitan laurate is generally considered safe for use in cosmetics and as a food additive.[8]

However, in high concentrations (above 5%), it may cause skin irritation.[2][8] For laboratory
and industrial use, it should be stored in a cool, dry place in tightly sealed containers, away

from heat and light.[2] It is transported as non-dangerous goods.[2]

Conclusion

Sorbitan laurate is a well-characterized and widely used non-ionic surfactant with a broad
range of applications in scientific research, drug development, and various industries. Its
emulsifying and stabilizing properties, coupled with a favorable safety profile at typical usage
levels, make it a valuable excipient in numerous formulations. The information provided in this
guide offers a comprehensive overview of its structure, properties, and key experimental
considerations for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SORBITAN LAURATE - Ataman Kimya [atamanchemicals.com]

2. Sorbitan Monolaurate Span 20 | Sorbitan Laurate | 1338-39-2 | E 493 - HUANA
[huanachemical.com]

o 3. Sorbitan laurate(1338-39-2)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 4. specialchem.com [specialchem.com]

o 5. researchgate.net [researchgate.net]

e 6. fao.org [fao.org]

e 7. polykem-intl.com [polykeme-intl.com]

o 8. paulaschoice.co.uk [paulaschoice.co.uk]

« To cite this document: BenchChem. [SIL lipid (CAS 1566559-79-2) structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155745424#sil-lipid-cas-1566559-79-2-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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